1-Ethyl-4-isopropyl-cyclohexanecarboxylic acid

• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: 1-ethyl-4-propan-2-ylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C12H22O2/c1-4-12(11(13)14)7-5-10(6-8-12)9(2)3/h9-10H,4-8H2,1-3H3,(H,13,14)
• InChI Key: WJENECKVADYIFS-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC(CC1)C(C)C)C(=O)O

Description

1-Ethyl-4-isopropyl-cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C12H22O2 and its molecular weight is 198.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Isopropyl-cyclohexanecarboxylic acid methyl ester (1.1 g, 6 mmol) was alkylated using a method analogous to General Procedure F using LDA (9 mmol) and iodoethane (1.4 g, 9 mmol) in THF (20 mL) at −78° C. to RT to produce 1-ethyl-4-isopropyl-cyclohexanecarboxylic acid methyl ester (1.0 g, 78% yield) as a mixture of isomers. Hydrolysis of this ester using KOH (12.5 mmol) in aqueous EtOH (1:1; 5 mL) at 150° C. for 2 hr in a pressurized vessel following a microwave method analogous to General Procedure G2 gave 1-ethyl-4-isopropyl-cyclohexanecarboxylic acid (800 mg, 86% yield) as a mixture of isomers after workup by evaporation of the solvent, treatment with aq 2 N HCl, extractive workup, and evaporation of the solvent.